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Introduction

Gold-196 (1°°Au), a radioactive isotope of gold, undergoes a dual decay process, transforming
into two different stable nuclei, Platinum-196 (2°°Pt) and Mercury-196 (*°¢Hg). This technical
guide provides a comprehensive overview of the decay scheme of 1°¢Au, its associated energy
levels, and the experimental methodologies used to elucidate these nuclear properties. The
data presented is crucial for applications in nuclear physics research and may have relevance
in fields such as radiopharmaceutical development where precise understanding of decay
characteristics is paramount.

Decay Properties of Gold-196

Gold-196, with a half-life of 6.1669 days, decays primarily through electron capture to 6Pt
with a branching ratio of 92.8%. A smaller fraction, 7.2%, decays via beta-minus () emission
to 1°¢Hg.[1] The decay process also involves the emission of gamma rays and conversion
electrons as the daughter nuclei transition from excited states to their ground states.

In addition to the ground state, °°Au has two notable isomeric states. The first, 196m1Au, has a
half-life of 8.1 seconds and the second, 1°6™M2Au, has a half-life of 9.6 hours.[1][2] This guide
focuses on the decay of the 1°¢Au ground state.
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Table 1: General Decay Properties of *°Au (Ground

State)
Property Value Unit
Half-life (T1,2) 6.1669 (6) days
Spin and Parity (J) 2~

Electron Capture (EC) Decay

Branching Ratio 92.8 (8) %
Q-value (EC) 1506 (3) keV
Daughter Nucleus 196pt

Beta-Minus (B~) Decay

Branching Ratio 7.2 (8) %
Q-value (B7) 686 (3) keV
Daughter Nucleus 196Hg

Decay Scheme and Energy Levels

The decay of 1°6Au populates excited states in both 1°¢Pt and 1°°Hg. The subsequent de-
excitation of these levels results in a complex spectrum of gamma rays and conversion
electrons.

Electron Capture Decay to °°Pt

The electron capture decay of 1°¢Au primarily populates the 2+ excited state at 355.73 keV in
196pt, Other higher energy levels in 1°¢Pt are also populated, albeit with lower probabilities. The
subsequent gamma transitions from these excited states to the ground state of 1°¢Pt are well-
characterized.

Beta-Minus Decay to '°°Hg

The B~ decay of 1°°Au predominantly feeds the 2* excited state at 426.10 keV in 1°°*Hg. The de-
excitation of this level to the stable ground state of 1°°Hg results in the emission of a
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characteristic gamma ray.

Table 2: Major Gamma Transitions in the Decay of *°6Au

Energy (keV) Relative Intensity Transition Daughter Nucleus
333.03 22.9 2+ o 2+ 196py
355.73 87.0 2* - 07 196pt
426.10 6.6 2+ - 0+ 196Hg

Note: Relative intensities are normalized to the most intense gamma ray (355.73 keV).

Experimental Protocols

The characterization of the 1°Au decay scheme has been accomplished through various
experimental techniques, primarily involving high-resolution gamma-ray and conversion
electron spectroscopy.

Production of °¢Au

Sources of 1°6Au for experimental studies are typically produced through nuclear reactions. A
common method is the 1°7Au(y,n)1°¢Au reaction, where a stable gold target is irradiated with
high-energy photons (bremsstrahlung).[3] Another method involves the irradiation of platinum
targets with deuterons, such as the 1°°Pt(d,2n)!°¢Au reaction.[4]

Gamma-Ray Spectroscopy

High-purity germanium (HPGe) detectors are the standard for measuring the energies and
intensities of gamma rays emitted during the decay of 1°¢Au.

» Experimental Setup: A typical setup consists of an HPGe detector coupled to a multi-channel
analyzer (MCA). The radioactive 1°®*Au source is placed at a calibrated distance from the
detector. To minimize background radiation, the detector is often housed in a lead shield.

o Energy and Efficiency Calibration: The energy calibration of the spectrometer is performed
using standard radioactive sources with well-known gamma-ray energies (e.g., 13’Cs, ¢°Co).
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The detection efficiency as a function of energy is also determined using calibrated multi-
gamma sources.

o Data Analysis: The resulting gamma-ray spectrum is analyzed to identify the photopeaks
corresponding to the gamma transitions in the daughter nuclei. The area of each photopeak
is proportional to the intensity of the corresponding gamma ray.

Conversion Electron Spectroscopy

Internal conversion is a process that competes with gamma-ray emission, where the nuclear
excitation energy is transferred to an atomic electron, which is then ejected from the atom.

o Experimental Setup: Magnetic or silicon-based electron spectrometers are used to measure
the kinetic energy of the conversion electrons.

o Data Analysis: The energies of the conversion electrons are used to determine the transition
energies and the atomic shell from which the electron was ejected. The intensity of the
conversion electrons, relative to the corresponding gamma-ray intensity, allows for the
determination of the internal conversion coefficient (ICC). The ICC is a key parameter for
determining the multipolarity of the nuclear transition.

Coincidence Measurements

Gamma-gamma coincidence spectroscopy is a powerful technique used to establish the
relationships between different gamma rays in a decay cascade.

o Experimental Setup: This technique typically employs two or more detectors (e.g., HPGe or
Nal(Tl) scintillators) positioned at specific angles relative to the source.

e Logic: An event is recorded only when two (or more) detectors register a gamma ray within a
very short time window.

» Data Analysis: By gating on a specific gamma-ray energy in one detector, the coincident
gamma rays detected in the other detector(s) can be identified. This helps to build the level
scheme of the daughter nucleus by identifying which transitions precede or follow others.

Visualization of the Decay Scheme
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The following diagrams, generated using the DOT language, illustrate the simplified decay
scheme of 1°¢Au and a conceptual workflow for a typical gamma-ray spectroscopy experiment.
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Caption: Simplified decay scheme of Gold-196.
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Caption: Experimental workflow for gamma-ray spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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